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Compound of Interest

Compound Name: Copper chlorophyllin B

Cat. No.: B15341036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Copper Chlorophyllin B, a semi-

synthetic derivative of chlorophyll, obtained from various plant sources. It delves into its

chemical composition, biological activities, and the signaling pathways it modulates, supported

by experimental data and detailed methodologies.

Introduction to Copper Chlorophyllin
Copper chlorophyllin is a water-soluble salt derived from chlorophyll, the green pigment in

plants. In its production, the central magnesium ion in the chlorophyll molecule is replaced with

copper, enhancing its stability and rendering it water-soluble.[1][2] Commercial copper

chlorophyllin is typically a mixture of sodium copper salts, primarily copper chlorin e6 and

copper chlorin e4.[3][4] The "B" designation in "Copper Chlorophyllin B" refers to the

derivative originating from chlorophyll b, which differs from chlorophyll a by a formyl group

instead of a methyl group on the porphyrin ring.[5] While most commercial production utilizes a

mixture of chlorophylls a and b, the final composition of copper chlorophyllin can vary

depending on the plant source and the manufacturing process.[6][7]

Common plant sources for the extraction of chlorophyll to produce copper chlorophyllin include

alfalfa (Medicago sativa), spinach (Spinacia oleracea), and nettle (Urtica dioica).[5] The initial

ratio of chlorophyll a to chlorophyll b in these plants can influence the potential composition of

the resulting copper chlorophyllin derivatives.
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Comparative Data
While direct, comprehensive comparative studies of copper chlorophyllin from different plant

sources with standardized methodologies are limited in publicly available scientific literature,

this section compiles available data to facilitate a comparative understanding.

Chlorophyll Composition of Source Plants
The ratio of chlorophyll a to chlorophyll b is a key characteristic of the source material. This

ratio can influence the relative abundance of copper chlorophyllin a and b derivatives in the

final product, although the manufacturing process also plays a significant role.

Plant Source Chlorophyll a:b Ratio (approximate)

Spinach (Spinacia oleracea) 3:1[8]

Nettle (Urtica dioica) 3:1[9]

Alfalfa (Medicago sativa) 4:1 to 5:1[10][11][12][13]

Biological Activity: Antioxidant and Anticancer
Properties
Copper chlorophyllin exhibits notable antioxidant and anticancer activities. However,

quantitative comparative data from different plant sources is scarce. The following table

presents available data on the biological activity of copper chlorophyllin.
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Biological Activity Assay/Model
Source (if
specified)

Result

Antioxidant Capacity

Oxygen Radical

Absorbance Capacity

(ORAC)

Not specified

Data not available in

comparative studies.

General high

antioxidant capacity

reported.[2][14][15]

Anticancer Activity

Mammosphere

formation assay

(Cancer Stem Cells)

Not specified IC50: 50-100 μM[10]

Note: The lack of standardized comparative studies necessitates that researchers test and

compare copper chlorophyllin from various suppliers and botanical origins for their specific

application.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the analysis and

comparison of copper chlorophyllin.

Extraction of Chlorophyll and Synthesis of Copper
Chlorophyllin
This protocol outlines the general steps for producing copper chlorophyllin from a plant source.

Objective: To extract chlorophyll from plant material and convert it into water-soluble copper

chlorophyllin.

Materials:

Fresh or dried plant material (e.g., spinach, alfalfa, nettle)

Acetone or ethanol (90%)

Sodium hydroxide (NaOH) solution (5%)
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Copper sulfate (CuSO₄) solution (5%)

Hydrochloric acid (HCl) (0.1 M)

Diatomaceous earth

Filter paper

Rotary evaporator

Magnetic stirrer and hot plate

Procedure:

Extraction: Homogenize 100g of fresh plant material with 500 mL of 90% acetone or ethanol.

For dried material, use a 1:10 solid-to-solvent ratio. Stir the mixture for 2 hours at room

temperature in the dark.

Filtration: Filter the mixture through a layer of diatomaceous earth on filter paper to remove

solid plant debris.

Saponification: Transfer the chlorophyll extract to a round-bottom flask. Add 5% NaOH

solution in a 1:1 volume ratio to the extract. Heat the mixture to 50-60°C and stir for 1 hour to

remove the phytol tail, forming sodium chlorophyllide.

Acidification and Copper Insertion: Cool the solution and slowly add 0.1 M HCl to neutralize

the excess NaOH and acidify the solution to pH 3-4. Add 5% CuSO₄ solution and stir for 1-2

hours at room temperature. This step replaces the magnesium ion with a copper ion.

Purification: The copper chlorophyllin will precipitate out of the solution. Collect the

precipitate by filtration and wash it with distilled water to remove excess salts.

Drying: Dry the purified copper chlorophyllin paste in a vacuum oven at 60°C. The final

product is a dark green powder.

Analysis of Copper Chlorophyllin Composition by HPLC-
MS
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This method is for the qualitative and quantitative analysis of the different chlorin derivatives in

a copper chlorophyllin sample.

Objective: To separate and identify the components of a copper chlorophyllin mixture.

Instrumentation and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD) and a Mass Spectrometer (MS).

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 10 mM ammonium acetate in water.

Mobile Phase B: Methanol.

Copper chlorophyllin sample, dissolved in methanol.

Procedure:

Sample Preparation: Prepare a 1 mg/mL stock solution of the copper chlorophyllin sample in

methanol. Filter through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Flow rate: 1.0 mL/min.

Injection volume: 20 µL.

Column temperature: 30°C.

Gradient Elution:

0-5 min: 80% B

5-25 min: 80% to 100% B

25-30 min: 100% B
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30-35 min: 100% to 80% B

35-40 min: 80% B

Detection:

DAD: Monitor at 405 nm and 630 nm.

MS: Use electrospray ionization (ESI) in negative ion mode. Scan a mass range of m/z

500-1000.

Data Analysis: Identify peaks based on their retention times and mass-to-charge ratios

compared to known standards of copper chlorin e6, copper chlorin e4, and other derivatives.

Quantify the components based on the peak area from the DAD chromatogram.[16]

Oxygen Radical Absorbance Capacity (ORAC) Assay
This protocol measures the antioxidant capacity of copper chlorophyllin against peroxyl

radicals.

Objective: To determine the ORAC value of a copper chlorophyllin sample.

Materials:

Fluorescein sodium salt solution (probe).

AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) solution (peroxyl radical generator).

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) standards.

Phosphate buffer (75 mM, pH 7.4).

96-well black microplate.

Fluorescence microplate reader.

Procedure:
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Preparation: Prepare a series of Trolox standards (6.25 to 100 µM) in phosphate buffer.

Dissolve the copper chlorophyllin sample in phosphate buffer to a known concentration.

Assay: In each well of the microplate, add 150 µL of the fluorescein solution. Add 25 µL of

either the Trolox standard, the copper chlorophyllin sample, or a phosphate buffer blank.

Incubation: Incubate the plate at 37°C for 30 minutes in the plate reader.

Initiation: Add 25 µL of the AAPH solution to each well to initiate the reaction.

Measurement: Immediately begin recording the fluorescence at an excitation wavelength of

485 nm and an emission wavelength of 520 nm every 2 minutes for at least 60 minutes.

Data Analysis: Calculate the area under the fluorescence decay curve (AUC) for each

sample and standard. Subtract the AUC of the blank from the AUC of the samples and

standards to get the net AUC. Plot a standard curve of net AUC versus Trolox concentration.

Determine the ORAC value of the copper chlorophyllin sample by comparing its net AUC to

the Trolox standard curve. The results are expressed as micromoles of Trolox equivalents

per gram of sample (µmol TE/g).[7][11][13][17]

Signaling Pathway Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling

pathways modulated by copper chlorophyllin.

Inhibition of Ribonucleotide Reductase
Copper chlorophyllin has been shown to inhibit ribonucleotide reductase (RR), an enzyme

crucial for DNA synthesis and repair. This inhibition leads to cell cycle arrest in the S-phase.
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Caption: Inhibition of Ribonucleotide Reductase by Copper Chlorophyllin.

Modulation of the Wnt/β-catenin Signaling Pathway
Copper chlorophyllin has been found to abrogate the canonical Wnt/β-catenin signaling

pathway, which is often dysregulated in cancer.
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Caption: Modulation of Wnt/β-catenin Signaling by Copper Chlorophyllin.
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Role of Copper in Extracellular Matrix Maintenance
The copper component of copper chlorophyllin is an essential cofactor for lysyl oxidase, an

enzyme critical for the cross-linking of collagen and elastin, which are key components of the

extracellular matrix (ECM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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